Cas no 1374654-55-3 ({spiro2.5octan-5-yl}methanamine hydrochloride)

• Product Name: {spiro2.5octan-5-yl}methanamine hydrochloride
• CAS No: 1374654-55-3
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 4594493
• PubChem ID: 118693023
• Update Time: 2025-05-28

{spiro2.5octan-5-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octan-5-ylmethanamine hydrochloride
• {spiro[2.5]octan-5-yl}methanamine hydrochloride
• C-Spiro[2.5]oct-5-yl-methylamine hydrochloride
• {spiro2.5octan-5-yl}methanamine hydrochloride

• Inchi： 1S/C9H17N.ClH/c10-7-8-2-1-3-9(6-8)4-5-9;/h8H,1-7,10H2;1H
• InChI Key： WSCCBCQIUZCUSZ-UHFFFAOYSA-N
• SMILES： Cl.NCC1CCCC2(C1)CC2

Computed Properties

• Exact Mass: 175.1127773 g/mol
• Monoisotopic Mass: 175.1127773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.70
• Topological Polar Surface Area: 26

Additional information on {spiro2.5octan-5-yl}methanamine hydrochloride

Comprehensive Overview of {spiro[2.5]octan-5-yl}methanamine hydrochloride (CAS No. 1374654-55-3)

In the realm of organic chemistry and pharmaceutical research, {spiro[2.5]octan-5-yl}methanamine hydrochloride (CAS No. 1374654-55-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its spirocyclic framework, is a subject of interest for researchers exploring novel drug candidates and biochemical tools. The hydrochloride salt form enhances its solubility, making it particularly valuable in medicinal chemistry and drug formulation.

The spiro[2.5]octane core of this molecule is a rare and intriguing feature in synthetic chemistry. Its bridged bicyclic structure offers rigidity and stereochemical complexity, which are highly sought-after traits in the design of bioactive molecules. Researchers are increasingly focusing on such spiro compounds due to their ability to interact with biological targets in unique ways, often leading to improved selectivity and potency. This has sparked discussions in forums and publications about the role of spirocyclic amines in next-generation therapeutics.

One of the most frequently asked questions in chemical databases and AI-driven research tools revolves around the synthetic routes for {spiro[2.5]octan-5-yl}methanamine hydrochloride. Current methodologies often involve multistep organic synthesis, including ring-closing reactions and amine protection-deprotection strategies. The compound's CAS number (1374654-55-3) is a critical identifier for researchers looking to procure or study it, emphasizing the importance of accurate chemical nomenclature in scientific literature.

From an SEO perspective, terms like "spirocyclic amine synthesis" and "pharmaceutical applications of spiro compounds" are trending in search engines, reflecting the growing curiosity about this niche. The compound's potential in central nervous system (CNS) drug discovery is another hot topic, with studies suggesting its relevance in modulating neurotransmitter receptors. This aligns with broader industry trends toward precision medicine and targeted therapy.

In addition to its pharmaceutical potential, {spiro[2.5]octan-5-yl}methanamine hydrochloride is also a valuable building block in material science. Its stereochemical purity and functional group compatibility make it suitable for creating advanced polymers and catalysts. This dual applicability in life sciences and industrial chemistry underscores its versatility, a point often highlighted in patent filings and academic reviews.

As the scientific community continues to explore the frontiers of spirocyclic chemistry, compounds like {spiro[2.5]octan-5-yl}methanamine hydrochloride will remain at the forefront of innovation. Its CAS registry number (1374654-55-3) serves as a gateway to a wealth of research, bridging gaps between theoretical studies and practical applications. For those delving into structure-activity relationships (SAR) or molecular design, this compound offers a compelling case study in the power of structural diversity.